Cas no 7469-26-3 (N-(benzylsulfonyl)methionine)

• Product name: N-(benzylsulfonyl)methionine
• CAS No: 7469-26-3
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 979890
• PubChem ID: 239913

N-(benzylsulfonyl)methionine Chemical and Physical Properties

Names and Identifiers

• N-(benzylsulfonyl)methionine
• 2-(benzylsulfonylamino)-4-methylsulfanylbutanoic acid
• N-[1-(anilinocarbamoyl)-3-methylsulfanyl-propyl]-1-phenyl-methanesulfo namide
• N-phenylmethanesulfonyl-DL-methionine-(N'-phenyl-hydrazide)
• N-phenylmethanesulfonyl-D-methionine
• N-Phenylmethansulfonyl-DL-methionin-(N'-phenyl-hydrazid)
• N-Phenylmethansulfonyl-D-methionin
• AKOS017273900
• 6297-55-8
• NSC46035
• AKOS002433834
• NSC45704
• NSC-46035
• 7469-26-3
• NSC-45704
• NSC-401327
• NSC401327

• Inchi： InChI=1S/C12H17NO4S2/c1-18-8-7-11(12(14)15)13-19(16,17)9-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3,(H,14,15)
• InChI Key： LQNRCCPDNDTDSZ-UHFFFAOYSA-N
• SMILES： CSCCC(C(=O)O)NS(=O)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 303.06001
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 83.47
• LogP: 2.78400